Cas no 49674-17-1 (3-Bromo-5-cyanobenzene-1-sulfonyl chloride)

3-Bromo-5-cyanobenzene-1-sulfonyl chloride structure
49674-17-1 structure
Product Name:3-Bromo-5-cyanobenzene-1-sulfonyl chloride
CAS No:49674-17-1
MF:C7H3BrClNO2S
MW:280.526218652725
CID:2619046
PubChem ID:53439621
Update Time:2025-04-21

3-Bromo-5-cyanobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-5-cyanobenzene-1-sulfonyl chloride
    • 3-BROMO-5-CYANOBENZENESULFONYL CHLORIDE
    • AB60370
    • NE17953
    • 3-Bromo-5-cyanobenzene-1-sulfonylchloride
    • MFCD10697739
    • AT13487
    • BS-52472
    • SY141917
    • 49674-17-1
    • SCHEMBL25159868
    • CS-0181540
    • DTXSID90702041
    • EN300-104051
    • ZBA67417
    • 3-Bromo-5-cyanobenzene-1-sulfonyl chloride
    • Inchi: 1S/C7H3BrClNO2S/c8-6-1-5(4-10)2-7(3-6)13(9,11)12/h1-3H
    • InChI Key: RDXIVSGVEAXENI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C#N)C=C(C=1)S(=O)(=O)Cl

Computed Properties

  • Exact Mass: 278.87564 g/mol
  • Monoisotopic Mass: 278.87564 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66.3
  • Molecular Weight: 280.53

3-Bromo-5-cyanobenzene-1-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LL279-200mg
3-Bromo-5-cyanobenzene-1-sulfonyl chloride
49674-17-1 95%
200mg
1586.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LL279-50mg
3-Bromo-5-cyanobenzene-1-sulfonyl chloride
49674-17-1 95%
50mg
638.0CNY 2021-07-17
eNovation Chemicals LLC
Y1213556-5g
3-Bromo-5-cyanobenzene-1-sulfonyl chloride
49674-17-1 95%
5g
$2400 2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1252210-50mg
3-Bromo-5-cyanobenzenesulfonyl chloride
49674-17-1 97%
50mg
¥1263.00 2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1252210-100mg
3-Bromo-5-cyanobenzenesulfonyl chloride
49674-17-1 97%
100mg
¥1764.00 2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1252210-250mg
3-Bromo-5-cyanobenzenesulfonyl chloride
49674-17-1 97%
250mg
¥2508.00 2024-05-11
Enamine
EN300-104051-0.05g
3-bromo-5-cyanobenzene-1-sulfonyl chloride
49674-17-1 95%
0.05g
$252.0 2023-10-28
Enamine
EN300-104051-0.1g
3-bromo-5-cyanobenzene-1-sulfonyl chloride
49674-17-1 95%
0.1g
$376.0 2023-10-28
Enamine
EN300-104051-0.25g
3-bromo-5-cyanobenzene-1-sulfonyl chloride
49674-17-1 95%
0.25g
$538.0 2023-10-28
Enamine
EN300-104051-0.5g
3-bromo-5-cyanobenzene-1-sulfonyl chloride
49674-17-1 95%
0.5g
$847.0 2023-10-28
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd